Cas no 5663-96-7 (2-Octynoic Acid)
2-Octynoic Acid structure
Product Name:2-Octynoic Acid
CAS No:5663-96-7
MF:C8H12O2
MW:140.179682731628
MDL:MFCD00004364
CID:85414
PubChem ID:21872
Update Time:2025-07-29
2-Octynoic Acid Chemical and Physical Properties
Names and Identifiers
-
- oct-2-ynoic acid
- 2-Octynoic acid
- 2-Octyn-1-oic acid
- EINECS 227-121-3
- m-Pentyl propiolate
- Oct-2-insaeure
- oct-2-ynoid acid
- pentylpropiolic acid
- Propiolic acid,pentyl
- Propiolic acid,pentyl ester
- NSC 75855
- BRN 1751225
- STR05359
- AKOS006220769
- NS00002856
- E78160
- Q27127173
- MFCD00004364
- CS-0297443
- FT-0750287
- Oct-2-ynoicacid
- NSC-75855
- 2-OA
- NSC75855
- Propiolic acid, pentyl-
- Propiolic acid, pentyl ester
- WLN: 5OV1UU1
- 4-02-00-01714 (Beilstein Handbook Reference)
- I7TMI3HR1Y
- DTXSID50205205
- Epitope ID:137475
- CHEBI:60295
- UNII-I7TMI3HR1Y
- EN300-787394
- 5663-96-7
- SCHEMBL1088244
- LMFA01030577
- 2-Octynoicacid
- DTXCID10127696
- 2-Octynoic Acid
-
- MDL： MFCD00004364
- Inchi： 1S/C8H12O2/c1-2-3-4-5-6-7-8(9)10/h2-5H2,1H3,(H,9,10)
- InChI Key： BQDKCWCMDBMLEH-UHFFFAOYSA-N
- SMILES： OC(C#CCCCCC)=O
Computed Properties
- Exact Mass: 140.08400
- Monoisotopic Mass: 140.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
Experimental Properties
- Color/Form: Not determined
- Density: 0.961 g/mL at 25 °C(lit.)
- Melting Point: 2-5 °C(lit.)
- Boiling Point: 148-149 °C19 mm Hg(lit.)
- Flash Point: 214 °F
- Refractive Index: n20/D 1.46(lit.)
- PSA: 37.30000
- LogP: 1.65470
- Solubility: Not determined
2-Octynoic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 20/21/22-34
- Safety Instruction： S26-S27-S36/37/39-S45
- RTECS：RI2725000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R20/21/22
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-Octynoic Acid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
2-Octynoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595566-100mg |
2-Octynoic Acid |
5663-96-7 | 100mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A595566-500mg |
2-Octynoic Acid |
5663-96-7 | 500mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A595566-1g |
2-Octynoic Acid |
5663-96-7 | 1g |
$ 135.00 | 2022-06-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O916450-100mg |
2-Octynoic acid |
5663-96-7 | ≥95% | 100mg |
￥349.20 | 2022-09-01 | |
| eNovation Chemicals LLC | D769263-25g |
Oct-2-ynoic acid |
5663-96-7 | 98% | 25g |
$155 | 2024-06-07 | |
| eNovation Chemicals LLC | D769263-100g |
Oct-2-ynoic acid |
5663-96-7 | 98% | 100g |
$955 | 2023-05-17 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21957-5g |
2-Octynoic acid, 98% |
5663-96-7 | 98% | 5g |
￥1212.00 | 2023-04-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21957-25g |
2-Octynoic acid, 98% |
5663-96-7 | 98% | 25g |
￥5252.00 | 2023-04-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21957-100g |
2-Octynoic acid, 98% |
5663-96-7 | 98% | 100g |
￥15687.00 | 2023-04-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-230615-5 g |
2-Octynoic acid, |
5663-96-7 | ≥98% | 5g |
￥3,008.00 | 2023-07-10 |
2-Octynoic Acid Related Literature
-
1. Metalation of alkynes. Part 2. Behaviour of alkynes with mercury(II) acetate in methanol: a systematic reinvestigationMauro Bassetti,Barbara Floris J. Chem. Soc. Perkin Trans. 2 1988 227
-
2. Conversion of allyl alk-2-ynoates to alk-2-ynoic acids using morpholine and palladium(0)-bis(diphenylphosphino)alkane catalyst; synthesis of 2,2,3,3-tetradehydro PGE1Sentaro Okamoto,Naoya Ono,Kousuke Tani,Yukio Yoshida,Fumie Sato J. Chem. Soc. Chem. Commun. 1994 279
-
Xiaoming Qu,Tingyi Li,Peng Sun,Yan Zhu,Hailong Yang,Jincheng Mao Org. Biomol. Chem. 2011 9 6938
-
Pengli Bao,Na Meng,Yufen Lv,Huilan Yue,Jiang-Sheng Li,Wei Wei Org. Chem. Front. 2019 6 3983
-
Jing-Wen Qiu,Bo-Lun Hu,Xing-Guo Zhang,Ri-Yuan Tang,Ping Zhong,Jin-Heng Li Org. Biomol. Chem. 2015 13 3122
5663-96-7 (2-Octynoic Acid) Related Products
- 95658-41-6(2-Tridecynoic acid)
- 80220-89-9(2,10-Undecadiynoic acid)
- 1483-67-6(2-Heptynoic acid)
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- 76709-55-2(2,4-Nonadecadiynoic Acid)
- 69288-33-1(2,4-Heneicosadiynoic Acid)
- 42774-80-1(Octadecynoic acid)
- 54299-08-0(2-Undecynoic acid)
- 119718-47-7(Pentacosadiynoic acid)
- 64034-02-2(2,4-Heptadecadiynoic Acid)
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